Cas no 36978-54-8 (4,5-Pyrimidinedicarboxylic acid, 2-ethyl-, diethyl ester)

• Product Name: 4,5-Pyrimidinedicarboxylic acid, 2-ethyl-, diethyl ester
• CAS No: 36978-54-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1480474
• Update Time: 2024-08-24

4,5-Pyrimidinedicarboxylic acid, 2-ethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinedicarboxylic acid, 2-ethyl-, diethyl ester
• 4,5-Pyrimidinedicarboxylic acid, 2-ethyl-, 4,5-diethyl ester

• Inchi： 1S/C12H16N2O4/c1-4-9-13-7-8(11(15)17-5-2)10(14-9)12(16)18-6-3/h7H,4-6H2,1-3H3
• InChI Key： NNYJZZGPQZOOJG-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C(OCC)=O)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 252.11108

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±22.0 °C(Predicted)
• PSA: 78.38
• pka: -1.93±0.29(Predicted)